![molecular formula C14H16N2O4 B7590155 N,N'-butane-1,4-diyldifuran-2-carboxamide](/img/structure/B7590155.png)
N,N'-butane-1,4-diyldifuran-2-carboxamide
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Overview
Description
N,N'-butane-1,4-diyldifuran-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a furan derivative that has a unique structure, making it an interesting target for synthesis and research. In
Scientific Research Applications
N,N'-butane-1,4-diyldifuran-2-carboxamide has potential applications in various fields such as medicine, materials science, and catalysis. In medicine, this compound has been shown to exhibit anti-inflammatory and anti-cancer properties. In materials science, it can be used as a building block for the synthesis of novel polymers and materials. In catalysis, it can be used as a ligand for the synthesis of metal complexes with potential applications in catalytic reactions.
Mechanism of Action
The mechanism of action of N,N'-butane-1,4-diyldifuran-2-carboxamide is not fully understood. However, it has been suggested that the compound exerts its anti-inflammatory and anti-cancer effects by inhibiting the activity of specific enzymes and signaling pathways involved in these processes.
Biochemical and Physiological Effects:
This compound has been shown to exhibit anti-inflammatory and anti-cancer effects in vitro and in vivo. In addition, it has been shown to have low toxicity and high biocompatibility, making it a promising candidate for further research in the field of medicine.
Advantages and Limitations for Lab Experiments
One of the main advantages of N,N'-butane-1,4-diyldifuran-2-carboxamide is its ease of synthesis and purification. In addition, it exhibits low toxicity and high biocompatibility, making it suitable for use in biological experiments. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to work with in aqueous solutions.
Future Directions
There are several future directions for research on N,N'-butane-1,4-diyldifuran-2-carboxamide. One direction is to further explore its anti-inflammatory and anti-cancer properties and elucidate its mechanism of action. Another direction is to investigate its potential applications in materials science and catalysis. Finally, further studies are needed to optimize the synthesis method and improve the solubility and stability of the compound for use in biological experiments.
Synthesis Methods
The synthesis of N,N'-butane-1,4-diyldifuran-2-carboxamide involves the reaction of butanediamine with furan-2,5-dicarboxylic acid in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction occurs at room temperature and yields the desired compound in good yield and purity.
properties
IUPAC Name |
N-[4-(furan-2-carbonylamino)butyl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O4/c17-13(11-5-3-9-19-11)15-7-1-2-8-16-14(18)12-6-4-10-20-12/h3-6,9-10H,1-2,7-8H2,(H,15,17)(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYMKKAKXOHUWJE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C(=O)NCCCCNC(=O)C2=CC=CO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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